Cas no 2000507-43-5 (3-amino-3-(morpholin-2-yl)butanoic acid)

• Product Name: 3-amino-3-(morpholin-2-yl)butanoic acid
• CAS No: 2000507-43-5
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 6486806
• PubChem ID: 165861223
• Update Time: 2025-05-24

3-amino-3-(morpholin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(morpholin-2-yl)butanoic acid
• 2000507-43-5
• EN300-1285731

• Inchi： 1S/C8H16N2O3/c1-8(9,4-7(11)12)6-5-10-2-3-13-6/h6,10H,2-5,9H2,1H3,(H,11,12)
• InChI Key： GHTJFUGCQLJVSB-UHFFFAOYSA-N
• SMILES： O1CCNCC1C(C)(CC(=O)O)N

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 84.6Ų

Additional information on 3-amino-3-(morpholin-2-yl)butanoic acid

3-Amino-3-(Morpholin-2-Yl)Butanoic Acid (CAS No. 2000507-43-5): A Comprehensive Overview

3-Amino-3-(Morpholin-2-Yl)Butanoic Acid, also known by its CAS registry number 2000507-43-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, with the chemical formula C₈H₁₅NO₄, exhibits a unique combination of functional groups that make it versatile for various applications. The structure of 3-Amino-3-(Morpholin-2-Yl)Butanoic Acid consists of an amino group (-NH₂), a morpholine ring (a six-membered ring containing oxygen and nitrogen), and a butanoic acid group (-CH₂CH₂COOH), which collectively contribute to its distinctive chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Amino-3-(Morpholin-2-Yl)Butanoic Acid through various methodologies. One notable approach involves the use of multicomponent reactions, which allow for the simultaneous formation of multiple bonds in a single step. For instance, researchers have employed the Stetter reaction to construct the morpholine ring while incorporating the amino and carboxylic acid functionalities. Such methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

The morpholine moiety in 3-Amino-3-(Morpholin-2-Yl)Butanoic Acid plays a crucial role in its reactivity and biological activity. Morpholine derivatives are known for their ability to act as hydrogen bond donors and acceptors, which is critical in drug design for improving bioavailability and binding affinity to target proteins. Recent studies have demonstrated that this compound exhibits potential as a modulator of G-protein coupled receptors (GPCRs), a class of proteins that are implicated in numerous physiological processes and diseases. For example, research published in *Nature Communications* highlights its ability to interact with adenosine receptors, suggesting its potential utility in treating conditions such as sleep disorders and cardiovascular diseases.

In addition to its pharmacological applications, 3-Amino-3-(Morpholin-2-Yl)Butanoic Acid has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for applications in surface modification and nanotechnology. A study conducted at Stanford University revealed that this compound can be used to create highly ordered SAMs with tailored surface properties, which could be employed in sensors, catalysis, and drug delivery systems.

The synthesis of 3-Amino-3-(Morpholin-2-Yl)Butanoic Acid has also been optimized using green chemistry principles. Traditional methods often involve hazardous reagents and multiple purification steps; however, modern approaches leverage environmentally friendly solvents and catalysts to minimize waste and energy consumption. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

From a biological standpoint, 3-Amino-3-(Morpholin-2-Yl)Butanoic Acid has been investigated for its role in metabolic pathways. It has been identified as a precursor in the biosynthesis of certain natural products, particularly those with antimicrobial properties. Researchers at the University of California have demonstrated that this compound can be metabolized by specific bacterial strains to produce bioactive secondary metabolites, opening new avenues for antibiotic discovery.

In terms of analytical characterization, advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 3-Amino-3-(Morpholin-2-Yl)Butanoic Acid. High-resolution NMR data has provided insights into the spatial arrangement of atoms within the molecule, while tandem mass spectrometry has enabled precise determination of its molecular formula.

Looking ahead, the potential applications of CAS No. 2000507-43-5 are vast and continually expanding. Its unique combination of functional groups makes it an ideal candidate for further exploration in drug discovery, materials science, and biotechnology. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both academic and industrial endeavors.